Cas no 44204-02-6 (Thiocarbonic acid; O-Me ester)

• Product Name: Thiocarbonic acid; O-Me ester
• CAS No: 44204-02-6
• MF: C₄H₈O₄S₂
• MW: 184.233919143677
• CID: 2690499
• PubChem ID: 5252226
• Update Time: 2025-04-21

Thiocarbonic acid; O-Me ester Chemical and Physical Properties

Names and Identifiers

• methoxymethanethioate
• 44204-02-6
• Carbonothioic acid, O-methyl ester
• DTXSID90413403
• Thiocarbonic acid; O-Me ester

• Inchi： 1S/2C2H4O2S/c2*1-4-2(3)5/h2*1H3,(H,3,5)
• InChI Key： CCWHYLSMEVVPHM-UHFFFAOYSA-N
• SMILES： COC(=O)S.COC(=S)O

Computed Properties

• Exact Mass: 90.98537551Da
• Monoisotopic Mass: 90.98537551Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 42.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Organic thiocarbonic acid derivatives